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Compound of Interest

2-Methyl-4-
Compound Name: _
(trifluoromethoxy)phenol

Cat. No.: B144101

In-depth Technical Guide: 2-Methyl-4-
(trifluoromethoxy)phenol

Notice to the Reader: Extensive research for "2-Methyl-4-(trifluoromethoxy)phenol” has
revealed a significant scarcity of publicly available data. This compound is not listed in the
catalogs of major chemical suppliers with available pricing and stock information for research
purposes. Furthermore, there is a lack of scientific literature detailing its synthesis, biological
activity, or use in experimental protocols. Therefore, the creation of a comprehensive technical
guide with detailed experimental procedures and signaling pathways, as originally requested, is
not feasible at this time.

It is crucial to distinguish between the requested compound, 2-Methyl-4-
(trifluoromethoxy)phenol (with an -OCFs group), and its more researched isomer, 2-Methyl-4-
(trifluoromethyl)phenol (with a -CFs group). The presence of an oxygen atom in the
trifluoromethoxy group significantly alters the electronic and steric properties of the molecule
compared to the trifluoromethyl group, leading to different chemical and biological
characteristics.

2-Methyl-4-(trifluoromethoxy)phenol: Current Status

While direct supplier listings and research articles are not readily available, "2-Methyl-4-
(trifluoromethoxy)phenol” is mentioned as a related substance in the context of the synthesis
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of other trifluoromethoxy compounds. This suggests that the compound is known to exist, likely
as a chemical intermediate, but is not commonly available for general research purchase.

Due to the absence of published research, no information can be provided on its biological
activity, potential applications in drug development, or any associated signaling pathways.

Alternative Compound: 2-Methyl-4-
(trifluoromethyl)phenol

As a potential alternative for research consideration, this section provides information on the
isomeric compound, 2-Methyl-4-(trifluoromethyl)phenol (CAS Number: 77227-90-8). This
compound is more readily available from various chemical suppliers.

Price and Availability

The price and availability of 2-Methyl-4-(trifluoromethyl)phenol can vary between suppliers and
are dependent on the desired quantity and purity. Researchers are advised to consult the
websites of chemical suppliers for current pricing. The following table summarizes general
availability from select suppliers.

] ] Available
Supplier Purity . Notes
Quantities
) ) ) ) Sign-in required for
Sigma-Aldrich 96% Inquire for sizes

pricing.[1]

) ) Bulk and smaller sizes
Frontier Specialty

) High Purity available upon
Chemicals
request.
. Serves as a building
) ) Available for research ) )
BenchChem High Purity block in synthetic

applications. ) )
organic chemistry.[2]

Physicochemical Properties
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Property Value Reference
CAS Number 77227-90-8 [1][21[3]
Molecular Formula CsH7Fs0

Molecular Weight 176.14 g/mol [1]

Physical Form Liquid [1]

Storage Temperature 2-8°C, under inert atmosphere  [1]

Applications in Research

2-Methyl-4-(trifluoromethyl)phenol primarily serves as a versatile building block in synthetic
organic chemistry.[2] The trifluoromethyl group is a key structural motif in many pharmaceutical
and agrochemical compounds due to its ability to enhance properties such as:

 Lipophilicity: Improving membrane permeability and absorption.
o Metabolic Stability: Blocking metabolic oxidation at the site of fluorination.

» Binding Affinity: Altering the electronic nature of the molecule to enhance interactions with
biological targets.[2]

This compound is of interest in environmental chemistry for studying the fate and stability of
fluorinated compounds, which are transformation products of some pharmaceuticals and
agrochemicals.[2]

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically utilizing 2-Methyl-4-
(trifluoromethyl)phenol are not widely published. However, general synthesis methods for
related trifluoromethyl-substituted phenols can be found in the patent literature. These typically
involve multi-step reactions starting from precursors like 3,4-dichlorobenzotrifluoride or
involving the modification of other substituted phenols.[4]

A general workflow for a potential application of a phenolic compound in drug discovery is
outlined below.
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Chemical Synthesis & Modification
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A generalized workflow for the utilization of a chemical building block in early-stage drug
discovery.

Signaling Pathways

There is currently no published research that directly links 2-Methyl-4-(trifluoromethyl)phenol to
specific biological signaling pathways. Research on other phenolic compounds suggests a
wide range of potential biological activities, including antimicrobial and antioxidant effects,
which are often mediated through mechanisms like the disruption of cell membranes or the
scavenging of reactive oxygen species.[5] However, these are general properties of the phenol
class and have not been specifically demonstrated for this compound.

Conclusion

While a comprehensive technical guide for "2-Methyl-4-(trifluoromethoxy)phenol” cannot be
provided due to a lack of available data, this document has summarized the current state of
knowledge. For researchers in need of a compound with similar structural features, the more
readily available isomer, "2-Methyl-4-(trifluoromethyl)phenol,"” may serve as a potential starting
point for investigation. It is imperative for researchers to verify the specific properties and
activities of any compound through their own experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-Methyl-4-(trifluoromethoxy)phenol” price and
availability for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144101#2-methyl-4-trifluoromethoxy-phenol-price-
and-availability-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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